Cas no 2763760-19-4 (2-bromo-5-methoxy-N-methylaniline hydrochloride)

• Product Name: 2-bromo-5-methoxy-N-methylaniline hydrochloride
• CAS No: 2763760-19-4
• MF: C₈H₁₁BrClNO
• MW: 252.53604054451
• CID: 5462437
• Update Time: 2025-06-15

2-bromo-5-methoxy-N-methylaniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-bromo-5-methoxy-N-methylaniline hydrochloride
• Z5989973729

• Inchi： 1S/C8H10BrNO.ClH/c1-10-8-5-6(11-2)3-4-7(8)9;/h3-5,10H,1-2H3;1H
• InChI Key： ZVRQUYOQGMTJPA-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1NC)OC.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 121
• Topological Polar Surface Area: 21.3

Additional information on 2-bromo-5-methoxy-N-methylaniline hydrochloride

Professional Introduction to 2-bromo-5-methoxy-N-methylaniline hydrochloride (CAS No. 2763760-19-4)

2-bromo-5-methoxy-N-methylaniline hydrochloride, identified by its Chemical Abstracts Service (CAS) number 2763760-19-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of aniline derivatives, characterized by its bromine and methoxy substituents, which contribute to its unique chemical properties and reactivity. The hydrochloride salt form enhances its solubility in aqueous solutions, making it a valuable intermediate in synthetic chemistry and drug development.

The structure of 2-bromo-5-methoxy-N-methylaniline hydrochloride features a benzene ring substituted with a bromine atom at the 2-position, a methoxy group at the 5-position, and a methylamino group at the N-position. This arrangement imparts distinct electronic and steric properties, making it a versatile building block for constructing more complex molecular architectures. In recent years, such derivatives have been extensively studied for their potential applications in medicinal chemistry, particularly in the design of novel therapeutic agents.

One of the most compelling aspects of 2-bromo-5-methoxy-N-methylaniline hydrochloride is its role as a key intermediate in the synthesis of biologically active compounds. The presence of both bromine and methoxy groups allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely employed in the construction of heterocyclic scaffolds. These scaffolds are prevalent in many pharmacologically relevant molecules, including kinase inhibitors and antiviral agents.

Recent advancements in drug discovery have highlighted the importance of aniline derivatives in addressing various therapeutic challenges. For instance, studies have demonstrated that modifications at the aromatic ring can significantly influence binding affinity and selectivity when targeting protein receptors. The bromine substituent in 2-bromo-5-methoxy-N-methylaniline hydrochloride serves as an excellent handle for palladium-catalyzed reactions, enabling the introduction of diverse functional groups with precision. This capability is particularly valuable in generating libraries of compounds for high-throughput screening.

The hydrochloride salt form of this compound enhances its stability and handling characteristics, which is crucial for both laboratory-scale synthesis and industrial production. Solubility is another critical factor that influences its utility; the hydrochloride salt exhibits improved solubility in common organic solvents as well as water-based systems, facilitating its use in a wide range of reaction conditions. This property makes it an attractive candidate for applications in solution-phase organic synthesis and medicinal chemistry.

In the context of contemporary pharmaceutical research, 2-bromo-5-methoxy-N-methylaniline hydrochloride has been explored as a precursor to novel antimicrobial agents. The combination of electron-withdrawing and electron-donating groups on the aromatic ring can modulate interactions with biological targets, offering opportunities to develop compounds with enhanced efficacy against resistant strains of bacteria and fungi. Furthermore, its structural motif is reminiscent of several known pharmacophores that exhibit anti-inflammatory and anticancer properties.

The synthesis of 2-bromo-5-methoxy-N-methylaniline hydrochloride typically involves multi-step organic transformations starting from commercially available aromatic precursors. Key steps often include bromination followed by methoxylation and subsequent N-methylation. The final step involves conversion to the hydrochloride salt to improve crystallinity and storage stability. Optimization of these synthetic routes is an ongoing area of interest, with efforts focused on improving yields, reducing byproducts, and minimizing environmental impact through greener methodologies.

From a computational chemistry perspective, the molecular interactions governing the reactivity and selectivity of this compound can be modeled using density functional theory (DFT) and other quantum mechanical methods. Such simulations provide insights into how electronic distributions around the aromatic ring influence nucleophilic substitution reactions or metal coordination events. These insights are invaluable for guiding experimental design and predicting potential side reactions.

The pharmaceutical industry has shown particular interest in leveraging aniline derivatives like 2-bromo-5-methoxy-N-methylaniline hydrochloride for their ability to modulate enzyme activity through allosteric or covalent binding mechanisms. For example, inhibitors targeting tyrosine kinases often incorporate phenyl rings with electron-deficient substituents to enhance binding affinity. The structural features present in this compound make it a promising candidate for further derivatization aimed at improving pharmacokinetic profiles.

Regulatory considerations also play a significant role in the development and commercialization of compounds derived from 2-bromo-5-methoxy-N-methylaniline hydrochloride. Ensuring compliance with Good Manufacturing Practices (GMP) and demonstrating safety profiles through preclinical studies are essential steps before such compounds can be advanced into human trials. Collaborative efforts between synthetic chemists, pharmacologists, and regulatory experts are necessary to navigate these complex requirements effectively.

In conclusion,2-bromo-5-methoxy-N-methylaniline hydrochloride represents a fascinating compound with broad applications across multiple domains of chemical research. Its unique structural features offer opportunities for innovation in drug discovery, material science, and catalysis. As our understanding of molecular interactions continues to evolve through interdisciplinary approaches combining experimental chemistry with computational modeling,this compound is likely to remain at the forefront of scientific exploration for years to come.